(3,5-Dimethyl-1H-pyrazol-4-yl)-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]methanone

• IUPAC Name: (3,5-dimethyl-1H-pyrazol-4-yl)-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H27N5O2/c1-13-19(14(2)22-21-13)20(26)25-9-7-15(8-10-25)12-27-18-11-16-5-3-4-6-17(16)23-24-18/h11,15H,3-10,12H2,1-2H3,(H,21,22)
• InChI Key: WUGKKUYXAYSLLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)C(=O)N2CCC(CC2)COC3=NN=C4CCCCC4=C3
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

The compound contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions. For example, their reactions with primary amines can lead to the formation of enamino nitriles.

Physical And Chemical Properties Analysis

Pyrazoles are generally white or colorless solids that are highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some pyrazole derivatives show anti-tubercular activity against Mycobacterium tuberculosis strain.